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Compound of Interest

Compound Name: CH2Cooh-peg12-CH2cooh

Cat. No.: B12422686 Get Quote

This document provides a comprehensive, step-by-step guide for the proper and safe disposal

of CH2COOH-PEG12-CH2COOH, a bifunctional PEG linker. The procedures outlined are

designed for researchers, scientists, and drug development professionals working in a

laboratory environment. Adherence to these guidelines is crucial for ensuring personnel safety

and environmental compliance.

Hazard Identification and Safety Precautions
Before handling or disposing of CH2COOH-PEG12-CH2COOH, it is essential to understand its

potential hazards. While many polyethylene glycol (PEG) compounds are not classified as

hazardous, some derivatives can cause irritation.[1][2][3] A safety data sheet (SDS) for a similar

compound, Fmoc-NH-PEG12-CH2CH2COOH, indicates that it can cause skin and serious eye

irritation.[4]

Always assume the compound may be irritating and wear appropriate Personal Protective

Equipment (PPE):

Eye Protection: Chemical safety goggles or glasses with side shields.[5]

Hand Protection: Compatible, chemical-resistant gloves.[5]

Body Protection: A standard laboratory coat.
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The table below summarizes hazard classifications for related PEG-carboxylic acid

compounds.

Compound CAS Number GHS Classification Hazard Statements

Fmoc-NH-PEG12-

CH2CH2COOH
1952360-91-6

Skin

Corrosion/Irritation

(Category 2), Serious

Eye Damage/Eye

Irritation (Category

2A)

H315: Causes skin

irritation, H319:

Causes serious eye

irritation

COOH-PEG-NH2.HCl N/A
Not a hazardous

substance or mixture
None

NH2-PEG-COOH N/A
Not a hazardous

substance or mixture
None

[1][2][4]

Disposal Decision Workflow
The proper disposal route for CH2COOH-PEG12-CH2COOH depends on its form (solid or

liquid), potential contamination, and, most importantly, local and institutional regulations. The

following workflow diagram outlines the critical decision-making steps for safe disposal.
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Step 1: Preparation & Assessment

Step 2: Hazard Determination & Consultation

Step 3: Segregation & Disposal Path

Step 4: Finalization

Begin Disposal Process for
CH2COOH-PEG12-CH2COOH

Identify Waste Stream
(Solid, Liquid, Contaminated Materials)

Review Institutional Chemical Hygiene Plan
& Safety Data Sheet (SDS)

Perform Hazardous Waste Determination

CONTACT INSTITUTIONAL EHS
(Environmental Health & Safety)

Uncertain or
Considered Hazardous

Follow Non-Hazardous
Chemical Waste Protocol

Determined Non-Hazardous

Place in a Labeled,
Sealed, and Compatible

Waste Container

Arrange for Pickup by a
Licensed Waste Disposal Contractor

Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of laboratory chemical waste.
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Detailed Disposal Protocol
This protocol provides a step-by-step methodology for the disposal of CH2COOH-PEG12-
CH2COOH. Crucially, these are general guidelines; you must consult and follow the specific

procedures established by your institution's Environmental Health and Safety (EHS)

department.[6][7]

Methodology:

Waste Determination:

Before beginning, you must perform a hazardous waste determination.[8] Based on

available data for similar compounds, CH2COOH-PEG12-CH2COOH is likely considered

non-hazardous chemical waste.[1][2][3] However, this must be confirmed with your

institution's EHS office.

Do not mix this waste with other waste streams, especially hazardous materials, unless

explicitly approved by your EHS department.[9]

Waste Segregation and Containment:

Solid Waste: Collect pure CH2COOH-PEG12-CH2COOH powder or residues in a

dedicated, non-leaking container with a secure lid.[8] Plastic containers are often preferred

over glass for waste storage when chemically compatible.[6]

Liquid Waste: Collect solutions containing CH2COOH-PEG12-CH2COOH in a compatible,

sealed waste container.

IMPORTANT: Do NOT dispose of this chemical, in either solid or liquid form, in the regular

trash or by pouring it down the sanitary sewer.[1][5][6] While PEG is biodegradable, it can

negatively impact the chemical and biological oxygen demand in wastewater treatment

systems.[3] Sewer disposal is only permissible with prior written approval from EHS,

typically for dilute, neutral pH (6-9.5) non-hazardous solutions.[6][8]

Labeling:

Clearly label the waste container. The label must include:
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The full chemical name: "CH2COOH-PEG12-CH2COOH" (avoid abbreviations).[6]

The words "Non-Hazardous Waste" (or "Hazardous Waste" if determined as such by

EHS).[8]

The date of waste generation.[6]

Your name, department, and lab number.[6]

Storage:

Store the sealed and labeled waste container in a designated satellite accumulation area

within your laboratory.

Ensure the storage area is away from incompatible materials.[10]

Final Disposal:

Arrange for the disposal of the waste through your institution's EHS department. This

typically involves submitting a chemical waste pickup request.[6]

The waste will be collected by a licensed professional waste disposal contractor for final,

compliant disposal.[3][10]

Disposal of Empty Containers:

An empty container that previously held CH2COOH-PEG12-CH2COOH can typically be

disposed of in the regular trash, provided that no freestanding liquid remains and all labels

are removed or defaced to indicate the container is empty.[11] Consult your EHS office for

specific institutional policies on empty container disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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